Cas no 2763-20-4 (Carda-16,20(22)-dienolide,3,14-dihydroxy-, (3b,5b)- (9CI))
2763-20-4 structure
Product Name:Carda-16,20(22)-dienolide,3,14-dihydroxy-, (3b,5b)- (9CI)
CAS No:2763-20-4
MF:C23H32O4
MW:372.497787475586
CID:254681
PubChem ID:293736
Update Time:2025-04-19
Carda-16,20(22)-dienolide,3,14-dihydroxy-, (3b,5b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carda-16,20(22)-dienolide,3,14-dihydroxy-, (3b,5b)- (9CI)
- RHODEXIN C
- (3beta,5beta)-3,14-Dihydroxycardo-16,20(22)-dienolide
- 16-anhydrogitoxigenin
- 16-Anhydrogitoxygenin
- 3,14-dihydroxycarda-16,20(22)-dienolide
- AC1L6KUF
- AC1Q6A3N
- AR-1E8141
- NSC160845
- RHODEXIN B
- 3-(3,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15-dodecahydrocyclopenta[a]phenanthren-17-yl)-2H-furan-5-one
- NSC-160845
- DTXSID20950290
- Rhodexin
- 2763-20-4
- Q27896812
- NSC 160845
- Cardo-16,20(22)-dienolide, 3,14-dihydroxy-, (3beta,5beta)-
- 1FT289KX2B
- UNII-1FT289KX2B
- .DELTA.16-ANHYDROGITOXIGENIN
- SCHEMBL21578276
- CARDA-16,20(22)-DIENOLIDE, 3,14-DIHYDROXY-, (3.BETA.,5.BETA.)-
-
- Inchi: 1S/C23H32O4/c1-21-8-5-16(24)12-15(21)3-4-19-18(21)6-9-22(2)17(7-10-23(19,22)26)14-11-20(25)27-13-14/h7,11,15-16,18-19,24,26H,3-6,8-10,12-13H2,1-2H3
- InChI Key: YGABECOLNBBTLH-UHFFFAOYSA-N
- SMILES: OC12CC=C(C3=CC(=O)OC3)C1(C)CCC1C3(C)CCC(CC3CCC12)O
Computed Properties
- Exact Mass: 372.23006
- Monoisotopic Mass: 372.23006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 1
- Complexity: 739
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8
- XLogP3: 2.9
Experimental Properties
- Density: 1.261
- Boiling Point: 560.8°Cat760mmHg
- Flash Point: 193.7°C
- Refractive Index: 1.609
- PSA: 66.76000
- LogP: 3.52440
Carda-16,20(22)-dienolide,3,14-dihydroxy-, (3b,5b)- (9CI) Related Literature
-
1. Digitalis glucosides. Part VII. The structure of the digitalis anhydrogenins and the orientation of the hydroxy-groups in digoxigenin and gitoxigeninH. M. E. Cardwell,Sydney Smith J. Chem. Soc. 1954 2012
-
2. 702. The cardiac glycosides of Urechites suberectaC. H. Hassall J. Chem. Soc. 1951 3193
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3. 702. The cardiac glycosides of Urechites suberectaC. H. Hassall J. Chem. Soc. 1951 3193
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